(5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol

• IUPAC Name: [3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]methanol
• InChI: InChI=1S/C12H15N3O4/c1-17-8-4-7(5-9(18-2)11(8)19-3)12-13-10(6-16)14-15-12/h4-5,16H,6H2,1-3H3,(H,13,14,15)
• InChI Key: CWZAWWZHSJVGPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NNC(=N2)CO
• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.26 g/mol

Description

(5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol , also known as Phenyl(3,4,5-trimethoxyphenyl)methanol , is a chemical compound with the molecular formula C₁₆H₁₈O₄ . It features a trimethoxyphenyl (TMP) functional group attached to a triazole ring. This moiety has garnered significant interest due to its versatile pharmacophore and diverse bioactivity effects.

Synthesis Analysis

The synthesis of this compound involves the reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl) acrylamide with various aryl azides. The click chemistry approach has been employed to create novel derivatives containing the TMP group.

Molecular Structure Analysis

The molecular structure of (5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)methanol consists of a triazole ring linked to a phenyl group bearing three methoxy substituents. The arrangement of atoms and functional groups determines its biological properties.

Chemical Reactions Analysis

Additionally, select TMP-bearing compounds demonstrate anti-fungal, anti-bacterial, and antiviral activities. They hold promise against viruses such as the AIDS virus, hepatitis C virus, and influenza virus. Furthermore, these compounds have efficacy against parasites like Leishmania, Malaria, and Trypanosoma.

Mechanism of Action

The precise mechanism of action involves interactions with specific cellular targets, leading to diverse biological effects. For example, inhibition of tubulin disrupts microtubule dynamics, affecting cell division and migration. Other interactions modulate cellular processes, including inflammation, cell signaling, and growth.